Cas no 2172105-33-6 (3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2172105-33-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6092284
• PubChem ID: 165515724
• Update Time: 2025-06-21

3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• EN300-1521616
• 3-[N,4-diethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• 2172105-33-6

• Inchi： 1S/C28H36N2O5/c1-3-20(13-14-26(31)30(4-2)18-16-27(32)33)15-17-29-28(34)35-19-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h5-12,20,25H,3-4,13-19H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： NHPBUWPSVOJBBS-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC)CCC(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Research Briefing on 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2172105-33-6)

The compound 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2172105-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid derivative structure, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The unique chemical properties of this compound, including its stability and reactivity, make it a promising candidate for advanced biomedical applications.

Recent studies have focused on the synthesis and optimization of 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid to enhance its efficiency in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and reduced side reactions when using this compound as a building block for complex peptide sequences. The Fmoc group, in particular, provides a protective function that can be selectively removed under mild conditions, making it highly suitable for iterative peptide elongation processes.

In addition to its role in peptide synthesis, this compound has shown potential in the development of novel drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating self-assembling nanocarriers capable of encapsulating hydrophobic drugs. The amphiphilic nature of the molecule allows it to form stable micelles in aqueous solutions, thereby improving the solubility and bioavailability of poorly water-soluble therapeutics. These findings open new avenues for targeted cancer therapy and other precision medicine applications.

Further investigations into the biological activity of 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid have revealed its interaction with specific cellular receptors. Preliminary in vitro studies suggest that derivatives of this compound may exhibit modulatory effects on G-protein-coupled receptors (GPCRs), which are critical targets in neurological and metabolic disorders. However, more extensive preclinical studies are required to validate these observations and assess the compound's safety profile.

The chemical stability and versatility of 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid also make it a valuable tool in bioconjugation strategies. Researchers have successfully employed this molecule in the site-specific modification of proteins and antibodies, enabling the development of next-generation biotherapeutics. Its compatibility with click chemistry reactions further enhances its utility in creating complex biomolecular constructs with high precision.

Despite these promising developments, challenges remain in scaling up the production of 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid while maintaining cost-effectiveness and purity standards. Current synthetic routes involve multiple steps with moderate yields, prompting ongoing research into more efficient catalytic systems and greener synthetic methodologies. Addressing these limitations will be crucial for the widespread adoption of this compound in industrial and clinical settings.

In conclusion, 3-N,4-diethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2172105-33-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and bioconjugation, with potential implications across multiple therapeutic areas. Continued research efforts are expected to further elucidate its mechanisms of action and expand its utility in developing innovative medical solutions.